Cas no 62703-03-1 (1H-Inden-1-ol, 2,3-dihydro-2-[(3-methylphenyl)thio]-, trans-)

• Product name: 1H-Inden-1-ol, 2,3-dihydro-2-[(3-methylphenyl)thio]-, trans-
• CAS No: 62703-03-1
• MF: C₁₆H₁₆OS
• MW: 256.362643241882
• CID: 434660
• PubChem ID: 71383654

1H-Inden-1-ol, 2,3-dihydro-2-[(3-methylphenyl)thio]-, trans- Chemical and Physical Properties

Names and Identifiers

• 1H-Inden-1-ol, 2,3-dihydro-2-[(3-methylphenyl)thio]-, trans-
• (1R,2R)-2-[(3-Methylphenyl)sulfanyl]-2,3-dihydro-1H-inden-1-ol
• DTXSID80805954
• 62703-03-1

• Inchi： InChI=1S/C16H16OS/c1-11-5-4-7-13(9-11)18-15-10-12-6-2-3-8-14(12)16(15)17/h2-9,15-17H,10H2,1H3/t15-,16-/m1/s1
• InChI Key： VUSVELTWGHODHA-HZPDHXFCSA-N
• SMILES： CC1=CC(=CC=C1)SC2CC3=CC=CC=C3C2O

Computed Properties

• Exact Mass: 256.09228
• Monoisotopic Mass: 256.09218630g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 18
• Rotatable Bond Count: 2
• Complexity: 280
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 45.5Ų
• XLogP3: 3.7

Experimental Properties

• PSA: 20.23